Cas no 1805578-41-9 (Methyl 4-bromo-2-cyano-3-(trifluoromethyl)phenylacetate)

• Product Name: Methyl 4-bromo-2-cyano-3-(trifluoromethyl)phenylacetate
• CAS No: 1805578-41-9
• MF: C₁₁H₇BrF₃NO₂
• MW: 322.077992677689
• CID: 4792554
• Update Time: 2025-09-27

Methyl 4-bromo-2-cyano-3-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-2-cyano-3-(trifluoromethyl)phenylacetate

• Inchi： 1S/C11H7BrF3NO2/c1-18-9(17)4-6-2-3-8(12)10(7(6)5-16)11(13,14)15/h2-3H,4H2,1H3
• InChI Key： KHAKRYGBHLJTMT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CC(=O)OC)=C(C#N)C=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: 3
• Topological Polar Surface Area: 50.1

Additional information on Methyl 4-bromo-2-cyano-3-(trifluoromethyl)phenylacetate

Research Briefing on Methyl 4-bromo-2-cyano-3-(trifluoromethyl)phenylacetate (CAS: 1805578-41-9)

Methyl 4-bromo-2-cyano-3-(trifluoromethyl)phenylacetate (CAS: 1805578-41-9) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and cyano functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting inflammatory and oncological pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of Methyl 4-bromo-2-cyano-3-(trifluoromethyl)phenylacetate as a precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study highlighted the compound's efficacy in facilitating the introduction of the trifluoromethyl group, which is known to enhance the metabolic stability and binding affinity of the resulting inhibitors. The research demonstrated a 40% improvement in inhibitory activity compared to non-fluorinated analogs, underscoring the compound's value in medicinal chemistry.

Another notable application of Methyl 4-bromo-2-cyano-3-(trifluoromethyl)phenylacetate was reported in a 2024 ACS Chemical Biology article, where it was utilized in the development of fluorescent probes for detecting reactive oxygen species (ROS) in cellular environments. The probe, synthesized using this compound as a key intermediate, exhibited high selectivity and sensitivity, enabling real-time monitoring of oxidative stress in cancer cells. This advancement holds promise for improving diagnostic tools and therapeutic monitoring in oncology.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production and purification processes of Methyl 4-bromo-2-cyano-3-(trifluoromethyl)phenylacetate. A 2023 Organic Process Research & Development paper detailed a scalable, green chemistry approach that reduced hazardous waste by 60% while maintaining a high yield of 85%. This innovation addresses both economic and environmental concerns, making the compound more accessible for large-scale pharmaceutical applications.

In conclusion, Methyl 4-bromo-2-cyano-3-(trifluoromethyl)phenylacetate (CAS: 1805578-41-9) continues to play a pivotal role in advancing chemical biology and drug discovery. Its versatility as a synthetic intermediate, coupled with its ability to enhance the pharmacological properties of target molecules, positions it as a valuable asset in the development of next-generation therapeutics. Future research is expected to further explore its applications in targeted drug delivery and precision medicine.